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Compound of Interest

Compound Name: UNC7145

Cat. No.: B10860592

Researchers, scientists, and drug development professionals should be aware that UNC7145
is not a therapeutic agent and, therefore, is not investigated for synergistic effects in
combination therapies. Instead, UNC7145 serves a critical role in research as an inactive
negative control for the chemical probe UNC6934.

Recent findings have identified UNC7145 as a structurally similar but inactive derivative of
UNC6934.[1][2][3][4][5] UNC6934 is a potent and selective chemical probe developed by a
collaboration between the Structural Genomics Consortium (SGC) and the Center for
Integrative Chemical Biology and Drug Discovery (CICBDD) at the University of North Carolina.
[3] It functions as an antagonist of the NSD2-PWWP1 protein-protein interaction.[3]

Due to its designed inactivity, UNC7145 is used in experiments to ensure that the observed
biological effects of UNC6934 are specifically due to its intended mechanism of action and not
a result of off-target effects or the compound's general chemical structure.[1][2][3][4][5]

The Role of the Active Probe: UNC6934

To provide context, UNC6934 targets the NSD2 (Nuclear Receptor Binding SET Domain
Protein 2), a histone methyltransferase.[4][5] NSD2 is implicated in various diseases, including
certain types of cancer. By inhibiting the interaction between the PWWP domain of NSD2 and
histone H3K36me2, UNC6934 disrupts NSD2's function and localization within the cell.[3][4][5]
The study of UNC6934 and its effects on cellular pathways provides valuable insights into the
biological role of NSD2 and its potential as a therapeutic target.
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Experimental Workflow: The Use of a Negative
Control

In a typical experimental setup investigating the effects of UNC6934, researchers would treat
one set of cells or model organisms with the active probe (UNC6934) and a parallel set with the
inactive control (UNC7145). By comparing the outcomes between the two groups, any
differences can be confidently attributed to the specific activity of UNC6934.
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Caption: Experimental workflow using an active probe and a negative control.

Signaling Pathway Context: NSD2 and its
Interactions

The active probe UNCG6934 is designed to interfere with the NSD2 signaling pathway. This
pathway is crucial for chromatin regulation and gene expression. The diagram below illustrates
the intended point of intervention for a probe like UNC6934, for which UNC7145 serves as a

control.
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Caption: Simplified diagram of NSD2 interaction with chromatin and the role of UNC6934.

In summary, the scientific literature and available data identify UNC7145 as an indispensable
tool for validating the on-target effects of the active chemical probe UNC6934. There is no
evidence to suggest that UNC7145 has any therapeutic properties, and therefore, it is not a
candidate for combination therapies aimed at achieving synergistic effects. For researchers
interested in the therapeutic potential of targeting NSD2, further investigation into the effects of
UNCG6934 would be the appropriate line of inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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